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Compound of Interest

Compound Name:
Methyl 4-phenylpyridine-2-

carboxylate

Cat. No.: B181838 Get Quote

In-Depth Technical Guide: Methyl 4-
phenylpyridine-2-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 4-phenylpyridine-2-
carboxylate, including its chemical identifiers, synthesis, and potential biological significance

based on related compounds.

Chemical Identifiers and Physical Data
Methyl 4-phenylpyridine-2-carboxylate is a heterocyclic compound with the molecular

formula C₁₃H₁₁NO₂.[1] Key identifiers and physical properties are summarized below.
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Identifier Value Reference

CAS Number 18714-17-5 [1]

PubChem CID 20610328 [1]

Molecular Formula C₁₃H₁₁NO₂ [1]

Molecular Weight 213.23 g/mol [1]

IUPAC Name
methyl 4-phenylpyridine-2-

carboxylate

Synonyms

DTXSID20609074,

RefChem:355836,

DTXCID50559831

[1]

Synthesis and Experimental Protocols
A definitive, detailed experimental protocol for the direct synthesis of Methyl 4-phenylpyridine-
2-carboxylate is not readily available in the public domain. However, a plausible and

commonly employed synthetic strategy involves a two-step process:

Synthesis of the Carboxylic Acid Precursor: Preparation of 4-phenylpyridine-2-carboxylic

acid.

Esterification: Conversion of the carboxylic acid to its methyl ester.

Synthesis of 4-Phenylpyridine-2-carboxylic Acid
While a specific protocol for 4-phenyl-2-pyridinecarboxylic acid (CAS: 52565-56-7) was not

found, a general approach for synthesizing substituted pyridine-2,6-dicarboxylic acids has been

developed. This involves the reaction of pyruvates and aldehydes with a pyrrolidine-acetic acid

catalyst to form dihydropyran derivatives, which are then reacted with ammonium acetate in a

one-pot synthesis under mild conditions.[2] Further modification of this approach would be

necessary for the specific synthesis of the desired monosubstituted product.

Esterification of 4-Phenylpyridine-2-carboxylic Acid
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The conversion of the carboxylic acid to Methyl 4-phenylpyridine-2-carboxylate can be

achieved through Fischer-Speier esterification.[3][4] This acid-catalyzed reaction involves

refluxing the carboxylic acid with methanol.

General Experimental Protocol (Fischer-Speier Esterification):

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4-

phenylpyridine-2-carboxylic acid in an excess of methanol.

Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated

sulfuric acid or p-toluenesulfonic acid.

Reflux: Heat the reaction mixture to reflux and maintain for a period of 1-10 hours,

monitoring the reaction progress by thin-layer chromatography (TLC).[4]

Work-up: After completion, cool the mixture and remove the excess methanol under reduced

pressure. Neutralize the remaining acid with a suitable base (e.g., sodium bicarbonate

solution).

Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can be further purified by column

chromatography or recrystallization.

Logical Workflow for Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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